Cas no 2172000-50-7 (2-1-(butan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-(butan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172000-50-7
• MF: C₁₀H₂₀N₄O
• MW: 212.292001724243
• CID: 5895727
• PubChem ID: 165599302
• Update Time: 2025-06-03

2-1-(butan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(butan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• 2172000-50-7
• 2-[1-(butan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• EN300-1597900

• Inchi： 1S/C10H20N4O/c1-4-8(2)14-10(7-15-3)9(5-6-11)12-13-14/h8H,4-7,11H2,1-3H3
• InChI Key： ZRXXDLJQIIJJLO-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CCN)N=NN1C(C)CC

Computed Properties

• Exact Mass: 212.16371127g/mol
• Monoisotopic Mass: 212.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66Ų

Additional information on 2-1-(butan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Comprehensive Overview of 2-1-(butan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172000-50-7)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-1-(butan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172000-50-7) has emerged as a compound of significant interest. This molecule, characterized by its unique triazole core and methoxymethyl functional group, is being studied for its potential applications in drug discovery, agrochemicals, and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's CAS number 2172000-50-7 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its 1,2,3-triazole moiety is a hallmark of modern medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer properties. The inclusion of a butan-2-yl group further enhances its lipophilicity, a desirable trait for crossing biological membranes. Meanwhile, the methoxymethyl side chain introduces polarity, balancing the molecule's physicochemical properties for optimal performance in various applications.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 2-1-(butan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylethan-1-amine. Computational models predict its potential as a scaffold for designing novel enzyme inhibitors, aligning with the growing demand for targeted therapies. Additionally, its synthesis often leverages click chemistry—a technique celebrated for its efficiency and minimal environmental impact, resonating with the global push for sustainable science.

From a commercial perspective, suppliers and manufacturers highlight the compound's role in high-throughput screening and combinatorial chemistry. Its adaptability makes it a valuable building block for libraries of derivatives, addressing the need for diverse chemical space exploration. Furthermore, its stability under physiological conditions positions it as a candidate for prodrug development, a hot topic in precision medicine.

In summary, 2-1-(butan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172000-50-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with its alignment with cutting-edge research trends, ensure its relevance in both academic and industrial settings. As scientific inquiry advances, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and technology.